4-Bromo-2,3,5-trifluorobenzoic acid

• Molecular Formula: C7H2BrF3O2
• Molecular Weight: 254.99 g/mol
• IUPAC Name: 4-bromo-2,3,5-trifluorobenzoic acid
• InChI: InChI=1S/C7H2BrF3O2/c8-4-3(9)1-2(7(12)13)5(10)6(4)11/h1H,(H,12,13)
• InChI Key: HWQNWWGSYSISNO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)Br)F)F)C(=O)O

Description

4-Bromo-2,3,5-trifluorobenzoic acid is a useful research compound. Its molecular formula is C7H2BrF3O2 and its molecular weight is 254.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 4-fluoro substituent of 2,3,4,5-tetrafluorobenzoic acid was replaced by bromine by a series of reactions analogous to the sequence VIII→IX→X→II in Flow Sheet C, to produce 4-bromo-2,3,5-trifluorobenzoic acid (XI). The latter is then converted to a series of reactions analogous to the sequence IV→V→VI→VII of Flow Sheet A to yield an alkyl N-(1-hydroxy-2-alkyl)-3-amino-2-(4-bromo-2,3,5-trifluorobenzoyl)propenoate (XII). Selective cyclization of XII with lithium carbonate affords an alkyl 7-bromo-6,8-difluoro-1,4-dihydro-1-(2-hydroxy-2-alkyl)quinoline-3-carboxylate (XIII). Coupling with 2,6-dimethyl-4-(trialkylstannyl)pyridine then yields alkyl 6,8-difluoro-7-(2,6-dimethyl-4-pyridinyl)-1,4-dihydro-1-(2-hydroxy-2-alkyl)quinoline-3-carboxylate (XIV). The latter is then converted to its mesylate (XV) with methanesulfonyl chloride. The mesylate is cyclized with hydrogen sulfide and sodium hydride to form the ester I (R'=H, X=S) which by hydrolysis is converted to the free acid (I; R and R'=H, X=S). The cyclization takes place by saturating a solution or suspension of XV with hydrogen sulfide, then treating it with excess sodium hydride while cooling the reaction in a Dry Ice bath and then allowing the reaction to warm to ambient temperature.